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Cat. No.: S545407

CAS No.: 14698-07-8

Compound Focus: Tipepidine citrate

Get Quote

Chemical Identity and Key Properties

The table below summarizes the core identifiers and chemical properties of Tipepidine Citrate based on the

search results [1] [2].

Property

Description

CAS Number

Molecular Formula

Molar Mass

Chemical Name

Related Base CAS
No.

Synonym

14698-07-8 [1] [2]
C21H25NO7S; [1] [2]
467.55 g/mol [2]

3-(Di(thiophen-2-yl)methylene)-1-methylpiperidine 2-hydroxypropane-1,2,3-
tricarboxylate [1] [2]

5169-78-8 (Tipepidine free base) [1]

Asverin citrate [2]

Pharmacological Context and Synthesis Clues
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Tipepidine is a synthetic, non-opioid antitussive (cough suppressant) and expectorant that has been used for
decades [3]. Recent research interest has expanded into its potential psychiatric applications, such as for
depression and ADHD, due to its mechanism of action as an inhibitor of G-protein-coupled inwardly-
rectifying potassium (GIRK) channels [4] [3] [5]. Inhibition of these channels is thought to increase the

release of dopamine and norepinephrine in certain brain areas [5].

The following diagram illustrates this known pharmacological pathway:

(Proposed Pharmacological Action of Tipepidine\
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Available Data and Research Gaps

The search results confirm that Tipepidine Citrate can be sourced from chemical suppliers like SynZeal for
analytical purposes such as method development, validation, and quality control for drug applications [1].

However, this indicates that the detailed industrial synthesis is likely proprietary.

A key piece of historical information is the existence of a Spanish patent (ES 272195) from 1962 titled
"Procedure for the preparation of a new piperidine derivative of anti-nutritional activity" [3]. This patent

would contain the early synthetic route, but its full text was not among the search results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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